N-methyl-N-(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide

• IUPAC Name: N-methyl-N-[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C14H19N5O2S/c1-18(22(20,21)11-2-3-11)10-5-7-19(8-10)14-12-4-6-15-13(12)16-9-17-14/h4,6,9-11H,2-3,5,7-8H2,1H3,(H,15,16,17)
• InChI Key: XCUTWOJRCRSBLM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC3=C2C=CN3)S(=O)(=O)C4CC4
• Molecular Formula: C14H19N5O2S
• Molecular Weight: 321.40 g/mol

Description

“N-methyl-N-(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide” is a compound that has been identified as a JAK1 selective inhibitor. It is based on the core scaffold of ®-N-methyl-N-(5-azaspiro[2.4]heptan-7-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine.

Synthesis Analysis

The synthesis of this compound involves the combination of tofacitinib’s 7-deazapurine and 5-azaspiro[2.4]heptan-7-amine. The structural design was based on this combination.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular formula of C19H22N8 and a molecular weight of 362.43.

Mechanism of Action

Target of Action

The primary target of this compound is Janus kinase 1 (JAK1) . JAK1 is a type of protein tyrosine kinase that plays a crucial role in the signaling pathway of various cytokines involved in inflammation and immune function .

Mode of Action

This compound acts as a selective inhibitor of JAK1 . It binds to the kinase domain of JAK1, inhibiting its activity. This inhibition prevents the phosphorylation and activation of STAT proteins, which are downstream effectors in the JAK-STAT signaling pathway .

Biochemical Pathways

The JAK-STAT signaling pathway is the primary biochemical pathway affected by this compound. Upon inhibition of JAK1, the signal transduction is interrupted, leading to a decrease in the transcription of target genes involved in inflammation and immune response .

Pharmacokinetics

The compound exhibits good Absorption, Distribution, Metabolism, and Excretion (ADME) properties . It has been optimized for in vitro ADME, hERG, kinase profiling, and pharmacokinetic tests . .

Result of Action

The inhibition of JAK1 by this compound leads to a decrease in the transcription of target genes involved in inflammation and immune response . This can result in the reduction of symptoms in diseases characterized by overactive JAK-STAT signaling, such as certain types of cancer and autoimmune diseases .

Future Directions

The compound has been identified as a clinical candidate for the treatment of JAK1-mediated autoimmune diseases. This suggests that future research may focus on further exploring its potential therapeutic applications.

Biochemical Analysis

Biochemical Properties

N-methyl-N-(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide plays a crucial role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been identified as a selective inhibitor of JAK1, with an IC50 value of 8.5 nM . The compound exhibits a high selectivity index over JAK2, making it a promising candidate for targeted therapeutic applications. The interactions between this compound and JAK1 involve binding to the active site of the enzyme, thereby inhibiting its activity and downstream signaling pathways.

Cellular Effects

This compound has been shown to influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. By inhibiting JAK1, the compound disrupts the JAK-STAT signaling pathway, which is critical for cell proliferation, differentiation, and survival . This inhibition leads to altered gene expression profiles and changes in cellular metabolism, ultimately affecting cell function and viability.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with JAK1. The compound binds to the ATP-binding site of JAK1, preventing the phosphorylation and activation of downstream signaling molecules . This inhibition results in the suppression of the JAK-STAT signaling pathway, leading to reduced gene expression and altered cellular responses. Additionally, the compound may also interact with other biomolecules, contributing to its overall biochemical effects.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have demonstrated that the compound exhibits dose-dependent effects, with higher doses leading to increased inhibition of JAK1 activity and more pronounced cellular responses . At high doses, the compound may also exhibit toxic or adverse effects, highlighting the importance of determining the optimal dosage for therapeutic applications.